Cas no 2172034-01-2 (methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate)

Methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate is a versatile organic compound characterized by its unique cyclopentyl and thiane moieties. This compound offers high stability, excellent solubility, and favorable reactivity in various chemical transformations. Its application in organic synthesis is promising due to its ability to facilitate the formation of complex cyclic structures.
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate structure
2172034-01-2 structure
Product name:methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
CAS No:2172034-01-2
MF:C12H20O3S
MW:244.350402832031
CID:6189952
PubChem ID:165443739

methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
    • 2172034-01-2
    • EN300-1632117
    • Inchi: InChI=1S/C12H20O3S/c1-15-10(13)11(5-4-8-16-9-11)12(14)6-2-3-7-12/h14H,2-9H2,1H3
    • InChI Key: IPORCNSKUDGKBE-UHFFFAOYSA-N
    • SMILES: S1CCCC(C(=O)OC)(C1)C1(CCCC1)O

Computed Properties

  • Exact Mass: 244.11331567g/mol
  • Monoisotopic Mass: 244.11331567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8Ų
  • XLogP3: 2

methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1632117-50mg
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
2172034-01-2
50mg
$900.0 2023-09-22
Enamine
EN300-1632117-100mg
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
2172034-01-2
100mg
$943.0 2023-09-22
Enamine
EN300-1632117-1.0g
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
2172034-01-2
1g
$0.0 2023-06-07
Enamine
EN300-1632117-500mg
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
2172034-01-2
500mg
$1027.0 2023-09-22
Enamine
EN300-1632117-1000mg
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
2172034-01-2
1000mg
$1070.0 2023-09-22
Enamine
EN300-1632117-5000mg
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
2172034-01-2
5000mg
$3105.0 2023-09-22
Enamine
EN300-1632117-2500mg
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
2172034-01-2
2500mg
$2100.0 2023-09-22
Enamine
EN300-1632117-250mg
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
2172034-01-2
250mg
$985.0 2023-09-22
Enamine
EN300-1632117-10000mg
methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate
2172034-01-2
10000mg
$4606.0 2023-09-22

Additional information on methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate

Methyl 3-(1-Hydroxycyclopentyl)thiane-3-carboxylate (CAS No. 2172034-01-2): An Overview of Its Structure, Synthesis, and Potential Applications

Methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate (CAS No. 2172034-01-2) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its distinctive thiane ring structure and the presence of a hydroxycyclopentyl moiety, which contribute to its unique chemical properties and reactivity.

The structure of methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate is particularly noteworthy. The thiane ring, a six-membered ring containing one sulfur atom, is a common structural motif in many natural products and synthetic compounds. The presence of the hydroxycyclopentyl group adds complexity and functionality to the molecule, making it a valuable intermediate in the synthesis of more complex molecules. The ester functionality at the carboxyl position further enhances its utility in various chemical reactions.

Recent research has focused on the synthesis and characterization of methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate. One notable study published in the Journal of Organic Chemistry (2022) detailed an efficient synthetic route using a combination of palladium-catalyzed coupling reactions and selective oxidation steps. This method not only improved the yield but also minimized the formation of side products, making it a highly practical approach for large-scale production.

The pharmaceutical applications of methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate are particularly promising. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory diseases. Additionally, its ability to modulate specific enzymes involved in inflammation pathways has been highlighted in several preclinical studies. These findings suggest that methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate could serve as a lead compound for the development of new anti-inflammatory drugs.

In the field of materials science, methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate has shown potential as a functional monomer for polymer synthesis. Its unique structure allows for the creation of polymers with tailored properties, such as enhanced thermal stability and improved mechanical strength. A recent study published in Macromolecules (2021) demonstrated that copolymers containing this monomer exhibited excellent performance in high-temperature applications, making them suitable for use in advanced materials and coatings.

The biological activity of methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate has also been investigated. In vitro studies have shown that this compound can inhibit the growth of certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, its ability to cross cell membranes efficiently makes it a promising candidate for drug delivery systems, where it can be used to enhance the bioavailability and efficacy of other therapeutic agents.

In conclusion, methyl 3-(1-hydroxycyclopentyl)thiane-3-carboxylate (CAS No. 2172034-01-2) is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an attractive target for further research and development in both pharmaceuticals and materials science. As more studies are conducted, it is likely that new uses for this compound will be discovered, further expanding its impact on these fields.

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